Cas no 50966-72-8 (methyl 2-(1H-pyrrol-1-yl)acetate)

• Product Name: methyl 2-(1H-pyrrol-1-yl)acetate
• CAS No: 50966-72-8
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 363707
• PubChem ID: 11217296
• Update Time: 2025-04-19

methyl 2-(1H-pyrrol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-acetic acid, methyl ester
• methyl 2-pyrrol-1-ylacetate
• SDLJOUCIMGIKOD-UHFFFAOYSA-N
• F81777
• methyl 2-(1H-pyrrol-1-yl)acetate
• Z55893022
• EN300-114218
• methyl 1H-pyrrole-1-ylacetate
• methyl2-(1H-pyrrol-1-yl)acetate
• SB63685
• SCHEMBL1126831
• DTXSID70458973
• Methyl (1H-pyrrol-1-yl)acetate
• AKOS008965146
• FT-0704848
• methyl pyrrol-1-ylacetate
• 50966-72-8
• pyrrole-1-yl-acetic acid methyl ester

• Inchi： 1S/C7H9NO2/c1-10-7(9)6-8-4-2-3-5-8/h2-5H,6H2,1H3
• InChI Key： SDLJOUCIMGIKOD-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=CC=C1)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives